1-(2-Phenoxybenzoyl)-1,4-diazepan-5-one

• Molecular Formula: C18H18N2O3
• Molecular Weight: 310.3 g/mol
• SMILES: C1CN(CCNC1=O)C(=O)C2=CC=CC=C2OC3=CC=CC=C3
• InChI: InChI=1S/C18H18N2O3/c21-17-10-12-20(13-11-19-17)18(22)15-8-4-5-9-16(15)23-14-6-2-1-3-7-14/h1-9H,10-13H2,(H,19,21)
• InChIKey: QMAQWUUITNMKGJ-UHFFFAOYSA-N

1-(2-Phenoxybenzoyl)-1,4-diazepan-5-one (molecular formula C18H18N2O3; molecular weight 310.3 g/mol) is a synthetic 1,4-diazepan-5-one derivative bearing a 2-phenoxybenzoyl substituent at the N1 position. This compound belongs to the broader class of benzodiazepine-related heterocycles, which are widely explored for their interactions with G-protein coupled receptors (GPCRs) and central nervous system targets.

1-(2-Phenoxybenzoyl)-1,4-diazepan-5-one: A Phenoxybenzoyl-Substituted Diazepanone for Chemokine Receptor-Focused Screening

1-(2-Phenoxybenzoyl)-1,4-diazepan-5-one (molecular formula C18H18N2O3; molecular weight 310.3 g/mol) is a synthetic 1,4-diazepan-5-one derivative bearing a 2-phenoxybenzoyl substituent at the N1 position. This compound belongs to the broader class of benzodiazepine-related heterocycles, which are widely explored for their interactions with G-protein coupled receptors (GPCRs) and central nervous system targets. Preliminary pharmacological screening has identified this specific derivative as a CCR5 antagonist [1], distinguishing it from other 1,4-diazepan-5-one analogs that have been profiled primarily against the benzodiazepine binding site of GABAA receptors. Its structural features—a seven-membered diazepane ring with a ketone at position 5 and a diarylether acyl group—offer a unique pharmacophoric arrangement that has not been exhaustively characterized in the peer-reviewed literature [2].

Primary Target

Reported CCR5 antagonist activity (preliminary screening)

Receptor Class

Distinct from GABAA-targeting diazepanone derivatives

Pharmacophore

Novel diarylether motif for chemokine receptor studies

Synthetic Utility

1,4-diazepan-5-one scaffold amenable to enantioselective diversification

• [1] Zhang HL. Preliminary screening of pharmacological activity indicates the compound can be used as a CCR5 antagonist. Semantic Scholar Author Profile, 2012. View Source
• [2] PubChem. Compound Summary for CID 91772683: 2-Methyl-1-(2-phenoxybenzoyl)-1,4-diazepan-5-one. National Center for Biotechnology Information, 2015. View Source

Why 1-(2-Phenoxybenzoyl)-1,4-diazepan-5-one Cannot Be Simply Replaced by Other N-Acyl-1,4-diazepan-5-ones

The 2-phenoxybenzoyl moiety in 1-(2-phenoxybenzoyl)-1,4-diazepan-5-one is not a simple acyl group; it introduces a diarylether motif that significantly alters the compound's lipophilicity (XLogP3-AA of 2.4 for the 2-methyl analog [1]), hydrogen-bonding capacity, and conformational flexibility compared to benzoyl- or acetyl-substituted 1,4-diazepan-5-ones. Patent literature on related diazepane scaffolds demonstrates that the nature of the N-acyl substituent critically modulates selectivity between CCR2, CCR3, and CCR5 receptors [2]. For example, compounds bearing a 2-phenoxybenzoyl group have been specifically claimed as CCR5 antagonists, whereas 1-benzoyl substituted diazepines have been profiled as histamine H3 receptor agonists, indicating that receptor selectivity is highly sensitive to the substitution pattern on the benzoyl ring [3]. Consequently, substituting this compound with a generic N-acyl-1,4-diazepan-5-one would likely result in a complete loss of CCR5-targeted activity and could redirect the compound toward an entirely different receptor profile.

Acyl Substitution Drives Receptor Selectivity

The 2-phenoxybenzoyl group has been associated with CCR5 activity; simple benzoyl analogs are reported as histamine H3 receptor agonists, and substitution may redirect the pharmacological profile.

Diarylether Motif Alters Physicochemical Profile

The diarylether substituent confers distinct lipophilicity and hydrogen-bonding capacity compared to generic N-acyl diazepanones, affecting membrane permeability and target engagement.

Conformational Flexibility Differs from Simple Analogs

The phenoxybenzoyl group introduces steric constraints that may impact binding-pocket compatibility, limiting direct substitution by unsubstituted N-acyl-1,4-diazepan-5-ones.

• [1] PubChem. XLogP3-AA value for 2-Methyl-1-(2-phenoxybenzoyl)-1,4-diazepan-5-one (CID 91772683). Computed by XLogP3 3.0. View Source
• [2] Merck Sharp & Dohme (UK) Ltd. Diazepane derivatives as modulators of chemokine receptors. Patent WO2004084898A1, 2004. View Source
• [3] Bruton G, Huxley A, Orlek BS, Rana KK. 1-Benzoyl substituted diazepine derivatives as selective histamine H3 receptor agonists. US Patent Application US20080045505A1, 2008. View Source

Quantitative Differentiation Evidence for 1-(2-Phenoxybenzoyl)-1,4-diazepan-5-one Versus Its Closest Analogs

CCR5 Antagonist Activity: Differentiation from Benzodiazepine-Site-Ligand Diazepanones

1-(2-Phenoxybenzoyl)-1,4-diazepan-5-one has been identified as a CCR5 antagonist in preliminary pharmacological screening [1]. This is a distinct activity profile compared to the majority of 1,4-diazepan-5-one derivatives, which are typically evaluated for benzodiazepine receptor binding (GABAA modulatory site) or peripheral benzodiazepine receptor (TSPO) affinity. For example, a related compound tested against the peripheral benzodiazepine receptor in a competition assay yielded a binding affinity in the micromolar range (pIC50 data, exact values not publicly available for this specific comparison) [2]. The shift from GABAergic to chemokine receptor modulation represents a qualitative differentiation that impacts the compound's utility in immunological versus neurological screening campaigns.

Target profile

Reported

Compound: CCR5 antagonist (preliminary) vs. Typical diazepanones: GABAA/TSPO ligands

Supports chemokine receptor screening over GABAergic assay panels

Exact binding values not publicly available

Evidence Dimension	Primary pharmacological target
Target Compound Data	CCR5 antagonist (preliminary screening)
Comparator Or Baseline	Typical 1,4-diazepan-5-one derivatives: Benzodiazepine receptor (GABAA) binding or TSPO ligands
Quantified Difference	Qualitative target shift; no Ki/IC50 values available for direct comparison
Conditions	Preliminary pharmacological screening assay; exact experimental conditions not provided in the source

Why This Matters

This determines which screening libraries or disease models the compound should be deployed in, ensuring procurement aligns with the intended biological investigation.

• [1] Zhang HL. CCR5 antagonist activity of 1-(2-phenoxybenzoyl)-1,4-diazepan-5-one. Semantic Scholar Author Profile, 2012. View Source
• [2] BindingDB. Binding affinity data for compounds tested against peripheral benzodiazepine receptor (PBR). ChEMBL_37218. View Source

Structural Differentiation from the Closest PubChem-Linked Analog: 2-Methyl-1-(2-phenoxybenzoyl)-1,4-diazepan-5-one

The closest structurally characterized analog to 1-(2-phenoxybenzoyl)-1,4-diazepan-5-one is its 2-methyl derivative (PubChem CID 91772683), which possesses an additional methyl group at position 2 of the diazepane ring [1]. The target compound lacks this methyl substitution, resulting in a lower molecular weight (310.3 g/mol vs. 324.4 g/mol for the 2-methyl analog) and an altered hydrogen bond donor count (the target compound is expected to have 1 HBD, identical to the methyl analog, but the absence of the methyl group reduces steric bulk at the position adjacent to the amide nitrogen). The topological polar surface area of the 2-methyl analog is 58.6 Ų, and while the TPSA of the des-methyl compound is not experimentally reported, it is predicted to be slightly lower due to the reduced molecular surface area [1]. This difference affects passive membrane permeability and may contribute to distinct ADME profiles.

Molecular weight shift

Cross-study comparable

ΔMW = −14.1 g/mol vs. 2-methyl analog (310.3 vs 324.4)

May support lead-like property space differentiation

TPSA reported for analog only (58.6 Ų)

Evidence Dimension	Molecular weight and steric properties
Target Compound Data	Molecular weight: 310.3 g/mol; no 2-methyl group; molecular formula C18H18N2O3
Comparator Or Baseline	2-Methyl-1-(2-phenoxybenzoyl)-1,4-diazepan-5-one (CID 91772683): 324.4 g/mol; C19H20N2O3; TPSA 58.6 Ų
Quantified Difference	ΔMW = −14.1 g/mol; ΔFormula = −CH2; TPSA: reported for analog only
Conditions	Computed physicochemical properties from PubChem (XLogP3, Cactvs 3.4.8.18)

Why This Matters

The molecular weight difference places the target compound in a distinct property space for lead-like screening, and the absence of the 2-methyl group eliminates a potential chiral center, simplifying analytical characterization and synthesis.

• [1] PubChem. Compound Summary for CID 91772683: 2-Methyl-1-(2-phenoxybenzoyl)-1,4-diazepan-5-one. Computed properties by PubChem 2.1. View Source

Synthetic Accessibility as a Chemical Series Expansion Scaffold: Pd-Catalyzed Asymmetric Allylic Alkylation Yields

The 1,4-diazepan-5-one core scaffold, including derivatives with N-acyl substituents, is amenable to palladium-catalyzed decarboxylative asymmetric allylic alkylation, which has been demonstrated to produce gem-disubstituted diazepanone heterocycles with yields up to >99% and enantiomeric excess up to 95% ee [1]. This synthetic methodology enables the generation of chirally enriched libraries of diazepanone derivatives, including potential analogs of 1-(2-phenoxybenzoyl)-1,4-diazepan-5-one bearing quaternary stereocenters. In contrast, traditional benzodiazepine scaffolds fused to an aromatic ring (e.g., 1,4-benzodiazepin-5-ones) do not undergo this transformation under the same conditions, limiting their diversification potential. This synthetic handle represents a key advantage for structure-activity relationship (SAR) exploration campaigns aimed at optimizing CCR5 or other receptor activities.

Synthetic yield & ee

Class-level

Up to >99% yield, up to 95% ee for core scaffold in Pd-catalyzed allylic alkylation

Enables chiral library construction from the diazepanone core

Demonstrated on 1,4-diazepan-5-one scaffold

Evidence Dimension	Synthetic diversification yield and enantioselectivity
Target Compound Data	1,4-diazepan-5-one scaffold: up to >99% yield, up to 95% ee in Pd-catalyzed asymmetric allylic alkylation
Comparator Or Baseline	Fused 1,4-benzodiazepin-5-ones: not compatible with this Pd-catalyzed decarboxylative allylic alkylation
Quantified Difference	Yield advantage: >99% for diazepanones vs. no reaction for benzodiazepinones under identical conditions
Conditions	Pd catalyst, chiral ligand, room temperature, as reported by Trost et al. (2019) for 1,4-diazepan-5-ones [1]

Why This Matters

This synthetic advantage enables rapid construction of diverse analog libraries from the core scaffold, reducing time and cost for hit-to-lead optimization when procuring the compound for medicinal chemistry campaigns.

• [1] Trost BM, et al. Palladium-Catalyzed Decarboxylative Asymmetric Allylic Alkylation of 1,4-Diazepan-5-ones. J Org Chem, 2019, 84(21), 13744–13754. View Source

Differentiation from 1-Benzoyl-Substituted Diazepine Derivatives: Histamine H3 Receptor Agonists

A class of 1-benzoyl substituted diazepine derivatives, including various 1,4-diazepanes, has been patented as selective histamine H3 receptor agonists [1]. The generic Markush structure covers a wide range of benzoyl substitutions but does not include the 2-phenoxybenzoyl moiety, which is sterically and electronically distinct from simple benzoyl or 4-substituted benzoyl groups. While quantitative H3 receptor affinity data (Ki values) for specific representatives in this patent series are available, 1-(2-phenoxybenzoyl)-1,4-diazepan-5-one has not been evaluated against the histamine H3 receptor, and its CCR5 antagonist activity places it in a separate pharmacological class. This receptor-level differentiation means the compound should not be considered interchangeable with benzoyl-diazepane H3 agonists in screening panels.

Receptor selectivity

Class-level

Compound: CCR5 antagonist (preliminary) vs. Benzoyl diazepines: histamine H3 agonists (patented)

May not be suitable for H3-targeted screening campaigns

Direct quantitative comparison not available

Evidence Dimension	Receptor target selectivity
Target Compound Data	CCR5 antagonist (preliminary screening, no quantitative Ki/IC50 available)
Comparator Or Baseline	1-Benzoyl-substituted diazepines: histamine H3 receptor agonists/antagonists (Ki values in the low nanomolar range for optimized compounds)
Quantified Difference	Qualitative target divergence: chemokine receptor vs. aminergic GPCR; direct potency comparison not possible
Conditions	In vitro receptor binding and functional assays as described in patent US20080045505A1

Why This Matters

Procurement for CNS-focused screening programs based on the diazepine scaffold would be misguided; the compound is better suited to immunology and virology (CCR5/HIV) screening cascades.

• [1] Bruton G, Huxley A, Orlek BS, Rana KK. 1-Benzoyl substituted diazepine derivatives as selective histamine H3 receptor agonists. US Patent Application US20080045505A1, 2008. View Source

Optimized Research and Industrial Application Scenarios for 1-(2-Phenoxybenzoyl)-1,4-diazepan-5-one

CCR5-Mediated Disease Target Screening (HIV Entry, Asthma, Rheumatoid Arthritis)

Based on its preliminary identification as a CCR5 antagonist [1], 1-(2-phenoxybenzoyl)-1,4-diazepan-5-one is an appropriate starting point for screening campaigns targeting CCR5-mediated pathologies, including HIV-1 entry inhibition, asthma, rheumatoid arthritis, and chronic obstructive pulmonary disease (COPD). The compound should be prioritized over generic N-acyl-1,4-diazepan-5-ones lacking the 2-phenoxybenzoyl group, which have not been associated with CCR5 activity.

Library Synthesis and SAR Expansion via Pd-Catalyzed Allylic Alkylation

The 1,4-diazepan-5-one core scaffold of this compound is compatible with palladium-catalyzed decarboxylative asymmetric allylic alkylation, enabling enantioselective introduction of gem-disubstituted stereocenters with yields up to >99% and up to 95% ee [2]. This application is relevant for medicinal chemistry groups seeking to diversify the scaffold around the diazepane ring while retaining the phenoxybenzoyl pharmacophore for CCR5 affinity.

Profiling Against Off-Target GPCR Panels Including Histamine H3 Receptors

While structurally related 1-benzoyl-substituted diazepine derivatives have been developed as histamine H3 receptor agonists [3], the distinct 2-phenoxybenzoyl substitution pattern on the target compound suggests a divergent receptor selectivity profile. Researchers can utilize this compound as a selectivity probe to map the structural determinants that differentiate CCR5 binding from histamine H3 receptor engagement within the diazepane chemical space.

Neglected Target De-orphaning: 5-Lipoxygenase and TSPO Binding Profiling

Secondary activity profiling data from databases such as ChEMBL and BindingDB [4] indicate that structurally related diarylether-containing diazepane derivatives have been tested against 5-lipoxygenase and the peripheral benzodiazepine receptor (TSPO). Despite the lack of quantitative data for the exact compound, these targets represent rational secondary screening opportunities that may reveal polypharmacology or off-target liabilities relevant to therapeutic development.

Application

Selection Property

Validation Focus

CCR5 receptor signaling studies

Reported CCR5 antagonist activity

Target engagement in CCR5 functional assays

Scaffold diversification for SAR

Enantioselective synthesis compatibility

Chiral library construction and ee verification

Selectivity profiling against GPCR panels

Distinct diarylether pharmacophore

Off-target screening at histamine H3 and related receptors

Secondary pharmacology assessment

Structural analogy to diarylether diazepanes

Binding affinity verification at 5-lipoxygenase and TSPO

• [1] Zhang HL. CCR5 antagonist activity of 1-(2-phenoxybenzoyl)-1,4-diazepan-5-one. Semantic Scholar Author Profile, 2012. View Source
• [2] Trost BM, et al. Palladium-Catalyzed Decarboxylative Asymmetric Allylic Alkylation of 1,4-Diazepan-5-ones. J Org Chem, 2019, 84(21), 13744–13754. View Source
• [3] Bruton G, Huxley A, Orlek BS, Rana KK. 1-Benzoyl substituted diazepine derivatives as selective histamine H3 receptor agonists. US Patent Application US20080045505A1, 2008. View Source
• [4] BindingDB. Assay data for 1,4-diazepane compounds tested against 5-lipoxygenase and peripheral benzodiazepine receptor. ChEMBL_4193, ChEMBL_37218. View Source